Cas no 89807-73-8 (Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]-)
89807-73-8 structure
Product Name:Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]-
CAS No:89807-73-8
MF:C17H21N
MW:239.35534453392
CID:588677
PubChem ID:13630652
Update Time:2025-04-19
Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]-
- 4-[2-methyl-3-(4-methylphenyl)propyl]aniline
- DTXSID80545449
- 89807-73-8
-
- Inchi: 1S/C17H21N/c1-13-3-5-15(6-4-13)11-14(2)12-16-7-9-17(18)10-8-16/h3-10,14H,11-12,18H2,1-2H3
- InChI Key: BWHFNTGCXQKEIH-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1)CC(C)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 239.167399674g/mol
- Monoisotopic Mass: 239.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26Ų
Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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